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Compound of Interest

Compound Name: Perfluorotriethylamine

Cat. No.: B110023

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Perfluorotriethylamine (CAS: 359-70-6). The following procedural guidance is designed to
answer specific operational questions, ensuring the safety of laboratory personnel and the
integrity of research.

Perfluorotriethylamine is a colorless, odorless liquid recognized for its high chemical stability.
[1][2] However, it is also classified as a skin, eye, and respiratory irritant, necessitating stringent
safety protocols.[3] Adherence to the following procedures is critical for minimizing exposure
and ensuring safe laboratory operations.

Quantitative Safety and Physical Data

For quick reference, the key quantitative properties and exposure limits for
Perfluorotriethylamine are summarized below. Note the absence of established occupational
exposure limits, which underscores the importance of minimizing exposure through engineering
controls and personal protective equipment.
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Property Value Source
Molecular Formula CeF1sN (4]
Molecular Weight 371.05 g/mol [31[4]
Boiling Point 68-69 °C (at 743 mmHg) [41[5]
Density 1.736 g/mL (at 25 °C) [4]
Vapor Pressure 2.15 psi (at 20 °C) [41[5]
OSHA PEL Not Established [2][6]
ACGIH TLV Not Established [2][7]
NIOSH REL Not Established [7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the foundation of safe handling. The following table outlines
the recommended equipment when working with Perfluorotriethylamine.
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Body Part

Equipment

Specification & Rationale

Hands

Chemical Resistant Gloves

While specific breakthrough
data for Perfluorotriethylamine
is not widely available, select
gloves made from materials
like Butyl, Neoprene, or Nitrile
that offer broad resistance to
chemicals.[1][8] Always inspect
gloves for integrity before use
and replace them on a regular
schedule to prevent
permeation.[9] Double gloving
is recommended for spill

cleanup.

Eyes/Face

Safety Goggles & Face Shield

Use chemical safety goggles
that provide a seal around the
eyes.[10] When there is a
significant risk of splashing, a
face shield should be worn
over the safety goggles for

maximum protection.[11]

Body

Laboratory Coat / Chemical

Apron

A standard laboratory coat
should be worn at all times.
For tasks with a higher splash
potential, a chemical-resistant
apron over the lab coat is

required.[10]

Respiratory

NIOSH-approved Respirator

All work should be conducted
in a certified chemical fume
hood to minimize inhalation
exposure.[5] If engineering
controls are insufficient or
during a large spill, a NIOSH-
approved air-purifying

respirator with appropriate
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cartridges for organic vapors
should be used.[9][12]

Closed-toe shoes made of a

durable material are

mandatory in any laboratory
Feet Closed-toe Shoes ) )

setting where chemicals are

handled to protect against

spills.[9][10]

Standard Operating Procedure for Handling

Adherence to a standardized workflow is crucial for minimizing risks. The following procedure
outlines the steps for safely handling Perfluorotriethylamine in a laboratory setting.
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1. Preparation Phase

Verify fume hood certification
is current.

'

Gather all necessary materials
(reagents, glassware).

'

Don appropriate PPE:
Lab coat, safety goggles,
chemical-resistant gloves.

2. Handling Phase

Work exclusively within
the chemical fume hood.

Dispense the required amount
of Perfluorotriethylamine.

Keep container tightly closed
when not in use.

3. Post-Harldling Phase

Decontaminate any affected surfaces
(see Spill Management).

Segregate and label waste

for proper disposal.

Remove PPE and wash hands
thoroughly.

Click to download full resolution via product page

Caption: Standard workflow for handling Perfluorotriethylamine.
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Spill Management and Decontamination

Immediate and correct response to a spill is critical to prevent exposure and further
contamination.

Spill Response Protocol

o Alert & Evacuate: Immediately alert personnel in the vicinity. Evacuate all non-essential
personnel from the spill area.[10]

o Assess: From a safe distance, assess the size and nature of the spill. If the spill is large,
involves fumes, or you are uncomfortable with cleanup, contact your institution's
Environmental Health and Safety (EHS) department immediately.[13]

» Contain: For small, manageable spills, prevent spreading by creating a barrier with
absorbent materials (e.g., spill socks, pads, or vermiculite).[14][15] Work from the outside of
the spill inward.[14]

o Absorb: Apply absorbent material over the contained liquid and allow it to be fully absorbed.
[10]

o Clean & Collect: Using non-sparking tools, carefully collect the absorbed material and any
broken glass. Place all contaminated materials into a designated, sealable plastic bag or
container.[10][14]

o Decontaminate: Clean the spill area thoroughly. See the detailed decontamination procedure
below.

o Dispose: Label the container with a hazardous waste label and manage it according to the
disposal plan.[14][15]

o Report: Report the incident to your supervisor and EHS department as per institutional
policy.

Equipment and Surface Decontamination Procedure

This protocol is adapted from EPA guidelines for cleaning equipment used for PFAS sampling
and is suitable for decontaminating surfaces and glassware.[9]
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Initial Wash: Wash equipment or surfaces thoroughly with a laboratory detergent (e.g.,
Luminox®) and hot tap water. Use a brush or scrub pad to remove any residue.[9]

Hot Water Rinse: Rinse thoroughly with hot tap water.[9]
Final Rinse: Rinse thoroughly with organic-free or deionized water.[9]
Air Dry: Allow the equipment or surface to air dry completely in a clean area.[9]

Post-Decontamination Handling: Handle decontaminated equipment only while wearing
clean gloves to prevent re-contamination.[9]
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Caption: Emergency response workflow for a Perfluorotriethylamine spill.
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First Aid Procedures

In case of exposure, immediate action is required.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. If skin irritation occurs, get medical help.[3][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Waste Disposal Plan

Perfluorotriethylamine is a per- and polyfluoroalkyl substance (PFAS), often referred to as a
"forever chemical" due to its persistence.[12] Disposal must be handled by a licensed
hazardous waste management company in accordance with all local, state, and federal
regulations.

Based on the 2024 EPA interim guidance, the following are the recommended disposal
technologies for PFAS-containing waste:[16]

Thermal Destruction (Incineration): High-temperature incineration is a promising method for
permanently eliminating PFAS.[5] This process must be conducted in a specialized facility
capable of reaching the necessary temperatures to break the strong carbon-fluorine bonds
and scrubbing the resulting flue gases.[5]

Hazardous Waste Landfills: If incineration is not feasible, disposal in a permitted hazardous
waste landfill is an option. These landfills have specific controls, such as leachate collection
systems, to minimize environmental release.[3]

Underground Injection: For liquid waste streams, deep-well injection into geologically stable
formations can be used to isolate the waste from groundwater sources.[5][16]
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Collection Procedure:

e Collect all Perfluorotriethylamine waste, including contaminated spill cleanup materials and
disposable PPE, in a clearly labeled, sealed, and chemically compatible container.[14]

» Do not mix with other waste streams unless explicitly instructed by your EHS department.

o Store the waste container in a designated, secure area until it is collected by a certified
hazardous waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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